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Compound of Interest

Compound Name: GSK2556286

Cat. No.: B1650843 Get Quote

For researchers, scientists, and drug development professionals, the responsible disposal of

chemical compounds is paramount to ensuring laboratory safety and environmental protection.

This document provides a comprehensive guide to the proper disposal procedures for

GSK2556286, a novel antitubercular drug candidate.

Currently, a specific Safety Data Sheet (SDS) with detailed disposal instructions for

GSK2556286 is not publicly available. However, based on its chemical structure as a

substituted 4-aryloxypiperidine and available preclinical safety data, a cautious approach

treating it as a hazardous chemical waste is required.

Key Safety and Handling Information
GSK2556286 has been evaluated in single-dose and repeated-dose oral toxicity studies in

rats, dogs, and cynomolgus monkeys.[1][2] It is described as having an adequate safety profile

in two preclinical species.[1][2][3] Adverse systemic effects were observed in rats, but only at a

high dose of 1,000 mg/kg/day.[2][3]

Due to the lack of specific data on the ecotoxicity of GSK2556286, it should be handled as a

substance potentially harmful to aquatic life. Piperidine and its derivatives are often classified

as flammable, toxic, and corrosive. Therefore, all personnel handling GSK2556286 should

wear appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves, and a lab coat.

Summary of Preclinical Safety Data for GSK2556286
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Parameter Finding Species

Acute Toxicity Adequate safety profile
Rats, Dogs, Cynomolgus

Monkeys

Repeated-Dose Toxicity

Adverse systemic effects

limited to high-dose group

(1,000 mg/kg/day)

Rats

Genotoxicity
Not found to be a genotoxic

hazard
In vitro and in vivo assays

Safety Pharmacology

No acute cardiovascular,

respiratory, or adverse

neurobehavioral effects

Rats, Monkeys

Step-by-Step Disposal Protocol
The following procedures are based on general best practices for the disposal of hazardous

laboratory chemicals and piperidine derivatives. Always adhere to your institution's specific

waste management policies and local regulations.

1. Waste Identification and Segregation:

Treat all GSK2556286 waste as hazardous chemical waste. This includes pure compound,

solutions, contaminated labware (e.g., pipette tips, vials, gloves), and spill cleanup materials.

Do not mix GSK2556286 waste with other waste streams such as non-hazardous trash,

sharps, or biohazardous waste.

2. Waste Collection and Containment:

Solid Waste:

Collect solid GSK2556286 waste in a dedicated, properly labeled, and sealable hazardous

waste container.

The container should be made of a material compatible with the chemical.
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Liquid Waste:

Collect liquid waste containing GSK2556286 in a dedicated, leak-proof, and shatter-

resistant hazardous waste container.

Ensure the container is clearly labeled with "Hazardous Waste," the chemical name

"GSK2556286," and any other required hazard symbols.

Contaminated Sharps:

Any sharps (e.g., needles, broken glass) contaminated with GSK2556286 must be

disposed of in a designated, puncture-resistant sharps container for hazardous chemical

waste.

3. Labeling and Storage:

Clearly label all waste containers with the full chemical name: "GSK2556286 Waste."

Indicate the primary hazards based on piperidine derivatives: "Flammable," "Toxic,"

"Corrosive."

Store waste containers in a designated, well-ventilated, and secure area away from

incompatible materials.

4. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Do not dispose of GSK2556286 down the drain or in the regular trash.

Disposal Workflow
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Step 1: Waste Identification & Segregation

Step 2: Waste Collection & Containment

Step 3: Labeling & Storage

Step 4: Final Disposal

GSK2556286 Waste Generated

Treat as Hazardous Chemical Waste

Segregate from other waste streams

Solid Waste:
Dedicated, sealed container

Liquid Waste:
Leak-proof, shatter-resistant container

Contaminated Sharps:
Puncture-resistant container

Label Container:
'GSK2556286 Waste'

'Flammable', 'Toxic', 'Corrosive'

Store in Designated Area:
Ventilated & Secure

Contact EHS for Pickup

Proper Disposal by Licensed Contractor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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